Cas no 139645-23-1 (1,3-Dioxolo[4,5-c]pyridine-4-methanol)

• Product Name: 1,3-Dioxolo[4,5-c]pyridine-4-methanol
• CAS No: 139645-23-1
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD18802468
• CID: 902856
• PubChem ID: 19926463
• Update Time: 2025-05-30

1,3-Dioxolo[4,5-c]pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-c]pyridine-4-methanol
• [1,3]dioxolo[4,5-c]pyridin-4-ylmethanol
• SCHEMBL8168923
• 2H-[1,3]DIOXOLO[4,5-C]PYRIDIN-4-YLMETHANOL
• DTXSID10601340
• IKMSBEKLRNNBEM-UHFFFAOYSA-N
• 2-Hydroxymethyl-3,4-methylenedioxypyridine
• {2H-[1,3]dioxolo[4,5-c]pyridin-4-yl}methanol
• DB-259189
• (2H-[1,3]Dioxolo[4,5-c]pyridin-4-yl)methanol
• 139645-23-1

• MDL： MFCD18802468
• Inchi： 1S/C7H7NO3/c9-3-5-7-6(1-2-8-5)10-4-11-7/h1-2,9H,3-4H2
• InChI Key： IKMSBEKLRNNBEM-UHFFFAOYSA-N
• SMILES： O1COC2C=CN=C(CO)C1=2

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.58

Additional information on 1,3-Dioxolo[4,5-c]pyridine-4-methanol

1,3-Dioxolo[4,5-c]pyridine-4-methanol (CAS No. 139645-23-1): A Comprehensive Overview

The compound 1,3-Dioxolo[4,5-c]pyridine-4-methanol, identified by the CAS registry number 139645-23-1, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically a dioxolopyridine derivative. Its unique structure combines a pyridine ring fused with a dioxole ring, creating a bicyclic system that offers intriguing electronic and structural properties. The presence of the hydroxymethyl group (-CH₂OH) at the 4-position further enhances its functional versatility.

Recent studies have highlighted the importance of dioxolopyridines as building blocks in organic synthesis due to their ability to undergo various transformations while maintaining structural integrity. The dioxole ring in this compound is particularly noteworthy as it introduces strain into the molecule, making it more reactive under certain conditions. This property has been exploited in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), where the strained rings can act as coordinating units or templates for assembly.

One of the most promising applications of 1,3-Dioxolo[4,5-c]pyridine-4-methanol lies in its use as a precursor for generating functionalized materials with tailored properties. For instance, researchers have demonstrated that this compound can serve as a versatile ligand in the construction of metal complexes with magnetic or luminescent properties. The hydroxymethyl group at the 4-position plays a critical role in these applications by providing additional coordination sites or enabling further functionalization through chemical modifications.

The synthesis of 1,3-Dioxolo[4,5-c]pyridine-4-methanol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound by enhancing reaction rates and selectivity.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the structural details of 1,3-Dioxolo[4,5-c]pyridine-4-methanol. These studies have provided valuable insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its behavior in different chemical environments.

Looking ahead, the potential applications of 1,3-Dioxolo[4,5-c]pyridine-4-methanol are expected to expand further as researchers continue to explore its unique properties. Its role as a building block in supramolecular chemistry and its compatibility with emerging synthetic methodologies make it a valuable addition to the arsenal of organic compounds used in modern research. As interdisciplinary collaborations between chemists and material scientists grow stronger, we can anticipate even more innovative uses for this remarkable compound.

In conclusion, 1,3-Dioxolo[4,5-c]pyridine-4-methanol (CAS No. 139645-23-1) stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in organic synthesis and materials science. By leveraging cutting-edge research and advanced characterization techniques, scientists are continually uncovering new possibilities for this compound, ensuring its relevance in both academic and industrial settings for years to come.